1-(5-chloro-2-methoxyphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-N-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O3/c1-11-17(18(24)20-13-5-7-14(25-2)8-6-13)21-22-23(11)15-10-12(19)4-9-16(15)26-3/h4-10H,1-3H3,(H,20,24)
• InChI Key: YLXJOCNNVWYSOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=C(C=CC(=C2)Cl)OC)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H17ClN4O3
• Molecular Weight: 372.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,3-triazole ring, possibly through a [3+2] cycloaddition reaction, a common method for synthesizing triazoles. The phenyl rings could be added through a series of substitution reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The triazole ring is generally quite stable, but can participate in certain reactions under the right conditions. The phenyl rings could potentially undergo electrophilic aromatic substitution reactions, particularly at the positions ortho and para to the methoxy groups due to their electron-donating nature.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses (for example, in medicinal chemistry or materials science), and optimizing its synthesis.